Cas no 113365-36-9 (4,4'-(1,2-Dihydroxyethane-1,2-diyl)dibenzonitrile)

• Product Name: 4,4'-(1,2-Dihydroxyethane-1,2-diyl)dibenzonitrile
• CAS No: 113365-36-9
• MF: C₁₆H₁₂N₂O₂
• MW: 264.278683662415
• CID: 1094076
• PubChem ID: 13107672
• Update Time: 2025-10-14

4,4'-(1,2-Dihydroxyethane-1,2-diyl)dibenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4,4'-(1,2-Dihydroxyethane-1,2-diyl)dibenzonitrile
• 1,2-DI(P-CYANOPHENYL)-ETHAN-1,2-DIOL
• 4-[2-(4-cyanophenyl)-1,2-dihydroxyethyl]benzonitrile
• 1,2-bis(4-cyanophenyl)-1,2-ethandiol
• 4,4'-(1,2-dihydroxyethane-1,2-diyl)bis(benzonitrile)
• ACMC-20mi0d
• AGN-PC-00KXG3
• AK148916
• Benzonitrile, 4,4'-(1,2-dihydroxy-1,2-ethanediyl)bis-
• CTK0C9833
• SureCN3696286
• SCHEMBL3696286
• DTXSID70518369
• 113365-36-9

• MDL： MFCD11707065
• Inchi： 1S/C16H12N2O2/c17-9-11-1-5-13(6-2-11)15(19)16(20)14-7-3-12(10-18)4-8-14/h1-8,15-16,19-20H
• InChI Key： DJWDNMGLWDUONJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C#N)=CC=1)C(C1C=CC(C#N)=CC=1)O

Computed Properties

• Exact Mass: 264.08996
• Monoisotopic Mass: 264.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88Ų

Experimental Properties

• PSA: 88.04